
1,2-Dibutoxyanthracene chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,2-Dibutoxyanthracene

Cat. No.: B15403172 Get Quote

An In-depth Technical Guide to 9,10-Dibutoxyanthracene

Note to the reader: Initial research for "1,2-Dibutoxyanthracene" did not yield significant

results. However, there is a substantial body of research on the structurally related and more

commonly studied isomer, 9,10-Dibutoxyanthracene. This guide focuses on the chemical

structure, properties, and experimental protocols associated with 9,10-Dibutoxyanthracene,

which is likely the compound of interest for researchers in materials science and

photochemistry.

Chemical Structure and Properties
9,10-Dibutoxyanthracene is an aromatic organic compound characterized by an anthracene

core with two butoxy groups substituted at the 9 and 10 positions. This substitution pattern

significantly influences its electronic and photophysical properties.

Chemical Structure:

A simplified representation of the 9,10-Dibutoxyanthracene structure.

Physicochemical Properties:

A summary of the key physicochemical properties of 9,10-Dibutoxyanthracene is presented in

the table below.
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Property Value Reference

Molecular Formula C22H26O2 [1][2]

Molecular Weight 322.44 g/mol [1][2][3]

Appearance Colorless to pale yellow solid [1]

Melting Point 53-55 °C [1]

Boiling Point 478.8 ± 18.0 °C (Predicted) [1]

Density
1.058 ± 0.06 g/cm³ (20 ºC, 760

Torr)
[1]

Solubility
Soluble in dimethyl sulfoxide,

benzene, and toluene.
[1]

CAS Number 76275-14-4 [2][3]

Synthesis and Reactions
Synthesis of 9,10-Dibutoxyanthracene
9,10-Dibutoxyanthracene can be synthesized via the reaction of anthracene with butanol under

acidic catalysis.[1] The reaction is typically performed under reflux conditions with a strong acid

catalyst like sulfuric acid.[1]

Anthracene

Reaction Conditions:
RefluxButanol

Strong Acid Catalyst
(e.g., H₂SO₄)

9,10-Dibutoxyanthracene
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Caption: Synthesis of 9,10-Dibutoxyanthracene.

Photodegradation
9,10-Dibutoxyanthracene is known to undergo photodegradation in the presence of air and

light.[4][5][6] Upon irradiation with UV light, it reacts with molecular oxygen to form 9,10-

dibutoxyanthracene-endoperoxide (DBA-EPO).[4][5][6] This endoperoxide can further

decompose into secondary products.[4][5] This property makes it a candidate for use as a

photo-induced oxygen scavenger.[4][5][6]

Experimental Protocols
Synthesis of 9,10-Dibutoxyanthracene-endoperoxide
(DBA-EPO)
This protocol describes the photosensitized generation of DBA-EPO from 9,10-

dibutoxyanthracene.[4]

Materials:

9,10-Dibutoxyanthracene (1)

Eosin Y (EY) (photosensitizer)[4]

N,N-dimethylformamide (DMF)[4]

Hexane

Saturated brine

Procedure:

A mixture of 9,10-dibutoxyanthracene (99.6 mg) and Eosin Y (7.1 mg) is dissolved in DMF

(10 mL).[4]
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The solution is irradiated with 530 nm light at room temperature for 4 hours with stirring in

the presence of air.[4]

The crude product is extracted with hexane.[4]

The organic layer is washed with saturated brine and then concentrated to obtain DBA-EPO

as an almost pure compound.[4]

Photodegradation Study of 9,10-Dibutoxyanthracene
This protocol outlines the investigation of the photodegradation of 9,10-Dibutoxyanthracene.[4]

Materials:

9,10-Dibutoxyanthracene (1)

N,N-dimethylformamide-d7 (DMF-d7)

Dimethyl terephthalate (DMT) (internal standard)

Equipment:

Quartz cell

385 nm LED light source

NMR spectrometer

Procedure:

An internal standard (DMT, 11.5 mg) and 9,10-dibutoxyanthracene (15 mg) are added to a

quartz cell.[4]

The solids are dissolved in DMF-d7 (1.5 mL).[4]

The solution is irradiated with 385 nm light at room temperature in the presence of air for 20

hours with stirring.[4]

Aliquots are removed at various time points during the irradiation.[4]
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The samples are analyzed by ¹H NMR spectroscopy to determine the relative yields of the

reactant and products over time.[4][5]

Sample Preparation

Experiment

Analysis

Dissolve 9,10-Dibutoxyanthracene
and Internal Standard (DMT)

in DMF-d7

Irradiate with 385 nm light
in the presence of air

Take aliquots at
different time intervals

¹H NMR Spectroscopy

Determine relative yields of
reactant and products

Click to download full resolution via product page

Caption: Experimental workflow for photodegradation study.

Applications
9,10-Dibutoxyanthracene is primarily utilized in the field of organic synthesis and materials

science.[1] Its favorable optical properties make it suitable for use as:

An electron transfer sensitizer for photopolymerization.[4][5][6]
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A precursor for fluorescent dyes and light-emitting materials.[1]

A component in the development of organic semiconductors and liquid crystal displays.[1]

A photo-induced oxygen scavenger.[4][5][6]

Safety Information
While 9,10-Dibutoxyanthracene is considered to have a low potential hazard, standard

laboratory safety precautions should be followed.[1] This includes avoiding contact with skin

and eyes and ensuring adequate ventilation during handling.[1] In case of inhalation or

ingestion, immediate medical attention should be sought.[1] According to the Globally

Harmonized System (GHS), it may cause long-lasting harmful effects to aquatic life.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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